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Compound of Interest

Compound Name:
2-Bromo-5-fluoro-N-

methylbenzamide

CAS No.: 171426-13-4

Cat. No.: B060739 Get Quote

Solubility, the ability of a solute to dissolve in a solvent to form a homogeneous solution, is a

fundamental physicochemical property that dictates the feasibility and success of numerous

scientific endeavors. In the realm of drug discovery and development, a compound's solubility

profile profoundly influences its bioavailability, formulation, and ultimately, its therapeutic

efficacy. For a molecule like 2-Bromo-5-fluoro-N-methylbenzamide, which serves as a

building block in the synthesis of more complex molecules, understanding its solubility in

organic solvents is paramount for reaction optimization, purification, and formulation. This guide

will equip the reader with the necessary knowledge to systematically approach the solubility

determination of this and similar compounds.

Physicochemical Properties of 2-Bromo-5-fluoro-N-
methylbenzamide
A foundational understanding of the physicochemical properties of 2-Bromo-5-fluoro-N-
methylbenzamide is essential for predicting its solubility behavior.
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Property Value Source

Chemical Name
2-Bromo-5-fluoro-N-

methylbenzamide
N/A

CAS Number 171426-13-4 [1]

Molecular Formula C₈H₇BrFNO [1]

Molecular Weight 232.05 g/mol [1]

Appearance
Likely a solid at room

temperature

Inferred from related

compounds

Storage Sealed in dry, 2-8°C [1]

Theoretical Framework for Solubility Prediction
The principle of "like dissolves like" is a cornerstone of solubility prediction.[2] The solubility of

2-Bromo-5-fluoro-N-methylbenzamide is dictated by the interplay of its structural features:

The Benzamide Core: The central benzamide structure consists of a polar amide group

attached to an aromatic benzene ring. The amide group can act as a hydrogen bond

acceptor, which generally enhances solubility in polar solvents.[2]

N-Methyl Substitution: The methyl group on the amide nitrogen prevents hydrogen bond

donation from the nitrogen itself, which may slightly decrease solubility in highly polar, protic

solvents compared to an unsubstituted amide.[2]

Bromine and Fluorine Substitution: The presence of halogen atoms (bromine and fluorine) on

the benzene ring increases the molecule's molecular weight and surface area. While fluorine

is highly electronegative and can participate in some polar interactions, the overall effect of

halogenation is an increase in lipophilicity, which generally favors solubility in less polar

organic solvents. The substitution of hydrogen with fluorine can also influence the crystal

lattice energy, which in turn affects solubility.[3][4]

Based on this analysis, 2-Bromo-5-fluoro-N-methylbenzamide is expected to exhibit limited

solubility in highly polar solvents like water and better solubility in a range of organic solvents of

intermediate to lower polarity.
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A Curated Selection of Organic Solvents for
Solubility Screening
The choice of solvents for solubility screening should be systematic and cover a range of

polarities and functionalities. The following table provides a recommended list of solvents for

determining the solubility profile of 2-Bromo-5-fluoro-N-methylbenzamide.

Solvent Class Recommended Solvents Rationale for Selection

Polar Aprotic

Dimethyl Sulfoxide (DMSO),

N,N-Dimethylformamide

(DMF), Acetonitrile, Acetone

These solvents are capable of

strong dipole-dipole

interactions and can solvate

the polar amide group. DMSO

and DMF are often excellent

solvents for a wide range of

organic compounds.[5]

Polar Protic
Methanol, Ethanol,

Isopropanol

These solvents can act as both

hydrogen bond donors and

acceptors, interacting with the

amide and fluoro groups. The

solubility of benzamide is

reportedly highest in methanol.

[5]

Nonpolar Aprotic

Toluene, Dichloromethane

(DCM), Tetrahydrofuran (THF),

Ethyl Acetate

These solvents will probe the

solubility based on the

lipophilic character of the

brominated and fluorinated

benzene ring.

Nonpolar Hexanes, Heptane

These solvents will establish

the lower end of the solubility

spectrum, given the polar

amide group in the solute.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b060739?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9144492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9144492/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Determination of Solubility: The
Shake-Flask Method
The shake-flask method is widely regarded as the "gold standard" for determining the

thermodynamic equilibrium solubility of a compound.[6] It is a robust and reliable method that,

when executed correctly, provides high-quality data.

Experimental Workflow
The following diagram outlines the key steps in the shake-flask solubility determination

protocol.

Shake-Flask Solubility Determination Workflow

Preparation of Saturated Solution

Equilibration

Incubate with agitation

Phase Separation

Centrifugation or Filtration

Quantification of Solute

Analyze supernatant/filtrate

Data Analysis & Reporting

Calculate concentration

 

HPLC Method Development Workflow

Select Column (e.g., C18)

Select Mobile Phase (e.g., ACN/Water)

Select Detection Wavelength (e.g., 254 nm)

Optimize Separation

Adjust gradient, flow rate

Validate Method (Linearity, Accuracy, Precision)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

